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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine 1-oxide

Cat. No.: B189874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the potential applications of 3-Amino-4-
nitropyridine 1-oxide in material science, with a primary focus on its role as an energetic

material. Due to the limited availability of direct experimental data for this specific compound in

publicly accessible literature, this document outlines a proposed synthesis pathway, target

properties based on related compounds, and standardized experimental protocols for its

characterization.

Introduction
3-Amino-4-nitropyridine 1-oxide is a heterocyclic compound featuring an N-oxide group, a

nitro group, and an amino group on a pyridine ring. The presence of the N-oxide and nitro

groups, which are known explosophores, suggests its potential as an energetic material. The

amino group can contribute to hydrogen bonding, potentially increasing the material's density

and thermal stability. Aminonitropyridine N-oxides, in general, are being investigated as

potential insensitive energetic materials due to their high density and thermal stability.[1] This

application note serves as a guide for researchers interested in the synthesis and

characterization of 3-Amino-4-nitropyridine 1-oxide for material science applications.

Proposed Synthesis Pathway
A specific, validated synthesis protocol for 3-Amino-4-nitropyridine 1-oxide is not readily

available in the reviewed literature. However, based on established synthetic routes for similar
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compounds such as 4-amino-3-nitropyridine and 3-methyl-4-nitropyridine-1-oxide, a plausible

two-step synthesis is proposed, starting from 3-aminopyridine.

Step 1: Oxidation of 3-Aminopyridine to 3-Aminopyridine 1-oxide

The first step involves the oxidation of the pyridine nitrogen.

3-Aminopyridine m-CPBA or
H₂O₂ / Acetic Acid

 + 
3-Aminopyridine_1-oxide

Oxidation

Click to download full resolution via product page

Step 2: Nitration of 3-Aminopyridine 1-oxide

The second step is the nitration of the N-oxide product. The N-oxide

group directs the electrophilic nitration to the 4-position.

3-Aminopyridine_1-oxide H₂SO₄ / HNO₃
 + 

3-Amino-4-nitropyridine_1-oxide
Nitration

Click to download full resolution via product page

Step 2: Nitration of 3-Aminopyridine 1-oxide.

Target Properties and Characterization

The following table summarizes the key properties that should be

characterized for 3-Amino-4-nitropyridine 1-oxide to evaluate its

potential as an energetic material. The target values are based on

known high-performance, insensitive energetic materials.
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Property
Target Value /

Analysis Method
Significance

Physical Properties

Molecular Formula C₅H₅N₃O₃
Basic chemical

information.

Molecular Weight 155.11 g/mol
Basic chemical

information.

Crystal Density (ρ)

> 1.8 g/cm³ (Gas

Pycnometry, Single

Crystal X-ray

Diffraction)

Higher density is

correlated with higher

detonation

performance.

Energetic Properties

Detonation Velocity

(D)

> 8,000 m/s

(Calculated using

software like EXPLO5)

A primary measure of

an explosive's power.

Detonation Pressure

(P)

> 30 GPa (Calculated

using software like

EXPLO5)

Another key indicator

of explosive

performance.

Heat of Formation

(ΔHf)

Positive value (Bomb

Calorimetry, Quantum

Chemical Calculations)

A positive heat of

formation contributes

to higher energy

release.

Safety & Stability

Thermal Stability (Td)

> 200 °C (Differential

Scanning Calorimetry -

DSC)

Indicates the

temperature at which

the material begins to

decompose.

Impact Sensitivity

(IS)

> 15 J (BAM

Fallhammer)

Measures the

material's sensitivity

to impact; higher

values are safer.
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Friction Sensitivity

(FS)

> 120 N (BAM Friction

Apparatus)

Measures the

material's sensitivity

to friction; higher

values are safer.

Experimental Protocols

The following are detailed methodologies for the key experiments

required to characterize 3-Amino-4-nitropyridine 1-oxide.

Proposed Synthesis of 3-Amino-4-

nitropyridine 1-oxide

Materials: 3-Aminopyridine, meta-Chloroperoxybenzoic acid (m-CPBA) or

hydrogen peroxide and acetic acid, sulfuric acid, nitric acid,

appropriate solvents (e.g., chloroform, dichloromethane, water), and

standard laboratory glassware.

Protocol:

Oxidation:

Dissolve 3-aminopyridine in a suitable solvent such as chloroform

or dichloromethane.

Slowly add m-CPBA (1.1 equivalents) to the solution at 0 °C.

Allow the reaction to warm to room temperature and stir for 24

hours.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, wash the reaction mixture with a saturated sodium

bicarbonate solution to remove excess m-CPBA and m-chlorobenzoic

acid.
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Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent to obtain crude 3-aminopyridine 1-oxide.

Purify the product by recrystallization or column chromatography.

Nitration:

Carefully add the purified 3-aminopyridine 1-oxide to a pre-cooled

(0 °C) mixture of concentrated sulfuric acid and fuming nitric

acid.

Maintain the temperature below 10 °C during the addition.

After the addition is complete, slowly warm the reaction mixture

to room temperature and then heat to 50-60 °C for a few hours,

monitoring by TLC.

Pour the cooled reaction mixture onto crushed ice and neutralize

with a base (e.g., sodium carbonate or ammonium hydroxide) to

precipitate the product.

Filter the precipitate, wash with cold water, and dry under vacuum

to yield 3-Amino-4-nitropyridine 1-oxide.

Further purification can be achieved by recrystallization from a

suitable solvent like ethanol or a water/ethanol mixture.

Characterization Workflow

The following diagram illustrates a general workflow for the

characterization of a newly synthesized energetic material.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b189874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of
3-Amino-4-nitropyridine 1-oxide

Purification
(Recrystallization / Chromatography)

Structural Analysis
(NMR, IR, Mass Spec)

Single Crystal X-ray
Diffraction

Thermal Analysis
(DSC/TGA)

Performance Calculation
(EXPLO5, etc.)

Sensitivity Testing
(Impact & Friction)

Final Assessment of
Energetic Properties

Click to download full resolution via product page

Workflow for the characterization of an energetic material.

Differential Scanning Calorimetry (DSC)
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Objective: To determine the thermal stability and decomposition

temperature (Td) of the compound.

Protocol:

Accurately weigh 0.5-1.0 mg of the sample into an aluminum DSC pan.

Crimp the pan with a lid. For energetic materials, a pinhole lid is

often used to allow for the escape of evolved gases.

Place the sample pan and an empty reference pan in the DSC

instrument.

Heat the sample at a constant rate, typically 5 or 10 °C/min, under

an inert atmosphere (e.g., nitrogen).

Record the heat flow as a function of temperature. The onset of the

major exothermic peak is reported as the decomposition temperature.

Impact and Friction Sensitivity Testing

Objective: To assess the sensitivity of the material to mechanical

stimuli.

Protocol (BAM Standard Methods):

Impact Sensitivity:

Place a small amount of the sample (typically 40 mm³) on the anvil

of the BAM fallhammer apparatus.

Drop a specified weight from varying heights onto the sample.

The lowest height at which an explosion or decomposition is

observed in a series of trials determines the impact sensitivity,

expressed in Joules (J).

Friction Sensitivity:
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Spread a small amount of the sample on the porcelain plate of the

BAM friction apparatus.

A weighted porcelain pin is drawn across the sample at a

controlled speed.

The lowest load on the pin that causes an explosion or

decomposition in a series of trials is the friction sensitivity,

expressed in Newtons (N).

Safety Considerations

The synthesis and handling of 3-Amino-4-nitropyridine 1-oxide should

be considered hazardous due to its potential as an energetic material.

All work should be conducted in a fume hood with appropriate personal

protective equipment (PPE), including safety glasses, lab coat, and

gloves. Small-scale synthesis is recommended initially. Proper

grounding and measures to prevent static discharge should be

implemented during handling, especially for sensitivity testing.

Conclusion

While direct experimental data for 3-Amino-4-nitropyridine 1-oxide is

scarce, its molecular structure strongly suggests its potential as an

energetic material. The proposed synthesis and characterization

protocols in this document provide a framework for the systematic

investigation of this compound. Further research is necessary to

validate the synthesis, determine its properties, and fully assess its

performance and safety as a novel energetic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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